Cas no 1706463-43-5 (cis-2-Fluorocyclopropanecarbonitrile)

• Product Name: cis-2-Fluorocyclopropanecarbonitrile
• CAS No: 1706463-43-5
• MF: C₄H₄FN
• MW: 85.0796642303467
• MDL: MFCD28099080
• CID: 4703882
• PubChem ID: 124632477
• Update Time: 2025-06-08

cis-2-Fluorocyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• cis-2-Fluorocyclopropanecarbonitrile
• PS-18768
• CS3438
• 1706463-43-5
• cis-2-Fluorocyclopropane-1-carbonitrile
• (1R,2R)-2-fluorocyclopropane-1-carbonitrile

• MDL： MFCD28099080
• Inchi： 1S/C4H4FN/c5-4-1-3(4)2-6/h3-4H,1H2/t3-,4-/m0/s1
• InChI Key： KWUDEALSRGHQIP-IMJSIDKUSA-N
• SMILES： F[C@H]1C[C@H]1C#N

Computed Properties

• Exact Mass: 85.032777294g/mol
• Monoisotopic Mass: 85.032777294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 0.5

Additional information on cis-2-Fluorocyclopropanecarbonitrile

Introduction to cis-2-Fluorocyclopropanecarbonitrile (CAS No. 1706463-43-5)

cis-2-Fluorocyclopropanecarbonitrile (CAS No. 1706463-43-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its fluorinated cyclopropane ring and cyano group, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The cis configuration of the fluorocyclopropane ring imparts specific stereochemical properties to the molecule, which can influence its reactivity and biological activity. The presence of the cyano group further enhances its utility as a building block in synthetic chemistry, particularly in the development of drugs with targeted biological effects.

Recent studies have highlighted the potential of cis-2-Fluorocyclopropanecarbonitrile in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The unique structure of cis-2-Fluorocyclopropanecarbonitrile allows for the precise modification of functional groups, enabling the fine-tuning of pharmacological profiles.

In addition to its pharmaceutical applications, cis-2-Fluorocyclopropanecarbonitrile has shown promise in materials science. Research conducted at the University of California, Berkeley, explored the use of this compound in the development of advanced polymers with enhanced mechanical and thermal properties. The fluorinated cyclopropane ring contributes to improved stability and durability, making these materials suitable for a wide range of industrial applications.

The synthesis of cis-2-Fluorocyclopropanecarbonitrile typically involves several steps, including the formation of a cyclopropane ring and subsequent functionalization with a fluorine atom and a cyano group. A recent paper in Organic Letters detailed an efficient synthetic route that utilizes transition-metal catalysis to achieve high yields and selectivity. This method not only simplifies the synthesis process but also reduces environmental impact by minimizing waste generation.

The physical properties of cis-2-Fluorocyclopropanecarbonitrile are also noteworthy. It is a colorless liquid with a boiling point around 80°C under reduced pressure. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle in laboratory settings. The compound's stability under various conditions is another advantage, as it can be stored without significant degradation over extended periods.

In terms of safety, while cis-2-Fluorocyclopropanecarbonitrile is not classified as a hazardous material, it is important to handle it with care due to its reactivity with certain substances. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety in laboratory environments.

The market demand for cis-2-Fluorocyclopropanecarbonitrile is expected to grow steadily due to its diverse applications. Pharmaceutical companies are increasingly investing in research and development to discover new drugs based on this compound. Additionally, advancements in materials science are driving interest from industries such as automotive and electronics, where high-performance materials are crucial.

In conclusion, cis-2-Fluorocyclopropanecarbonitrile (CAS No. 1706463-43-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to increase further.